Cas no 1251545-01-3 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1251545-01-3
• MF: C₁₃H₁₁N₃O₂S₂
• MW: 305.375339746475
• CID: 5961035
• PubChem ID: 52992616
• Update Time: 2025-10-18

N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• 1251545-01-3
• N-(2-hydroxy-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• AKOS024523492
• F5857-1212
• N-(2-hydroxy-2-thiophen-3-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C13H11N3O2S2/c17-12(9-3-4-19-7-9)6-14-13(18)8-1-2-10-11(5-8)16-20-15-10/h1-5,7,12,17H,6H2,(H,14,18)
• InChI Key： FBDGVSDNTHEMSF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC2C(C=1)=NSN=2)=O)O

Computed Properties

• Exact Mass: 305.02926895g/mol
• Monoisotopic Mass: 305.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132Ų

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1251545-01-3)

N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1251545-01-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as hydroxyl and thiophene in its molecular framework enhances its potential as a pharmacophore in drug design and development.

TheN-2-hydroxy-2-(thiophen-3-yl)ethyl moiety in the compound's name is particularly noteworthy, as it introduces both hydrophilic and lipophilic characteristics, which can be crucial for optimizing bioavailability and target specificity. The benzothiadiazole core is a well-documented scaffold in medicinal chemistry, exhibiting properties that make it suitable for various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such compounds with greater precision. The integration of virtual screening techniques with experimental validation has been instrumental in identifying novel derivatives of benzothiadiazole-based molecules with enhanced pharmacological profiles. For instance, studies have shown that modifications at the 5-position of the benzothiadiazole ring can significantly influence its binding affinity to biological targets.

In the context of contemporary pharmaceutical research, N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide has been investigated for its potential role in modulating inflammatory pathways. The hydroxyl group at the 2-position is particularly interesting, as it can engage in hydrogen bonding interactions with biological receptors, thereby enhancing receptor binding affinity. Furthermore, the thiophene ring contributes to the compound's electronic properties, which can be leveraged to fine-tune its biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only improve the scalability of production but also allow for the introduction of structural diversity, facilitating the discovery of more effective derivatives.

From a medicinal chemistry perspective, N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide represents a promising candidate for further investigation due to its unique structural features. Preclinical studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The incorporation of athiophenyl group into the molecular structure not only enhances the compound's solubility but also imparts additional electronic effects that can modulate its interaction with biological targets. Thiophene derivatives are known for their ability to cross the blood-brain barrier and exhibit neuroprotective properties. This characteristic makes N-2-hydroxy-2-(thiophen-3-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide a particularly interesting compound for investigating neurological disorders.

In conclusion, N-[N]-hydroxy-N'-[N]-[(N)-[[N]-[(S)-(thieno[3',4':5',6']pyridin)-3-il]carbonyl]amino]-acetamide] (CAS No. 1251545 [0]-01 [9]) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at addressing inflammatory and neurological conditions. Continued research into this compound and its derivatives will likely yield novel therapeutic agents with improved efficacy and reduced side effects.